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Compound of Interest

Compound Name: 8-Hydroxyquinoline 1-oxide

Cat. No.: B023324 Get Quote

Disclaimer: The following disposal procedures are based on safety data for the closely related

compound, 8-Hydroxyquinoline. A specific Safety Data Sheet (SDS) for 8-Hydroxyquinoline 1-
oxide was not available. While the general principles for handling hazardous chemical waste

are likely similar, the exact toxicological properties and disposal requirements may differ.

Researchers must obtain and consult the specific SDS for 8-Hydroxyquinoline 1-oxide before

handling or disposing of the material.

The proper disposal of 8-Hydroxyquinoline and its derivatives is governed by its significant

hazard profile. The compound is classified as toxic if swallowed, a potential skin sensitizer, and

is known to cause serious eye damage.[1] Furthermore, it is recognized as a substance that

may damage an unborn child and is very toxic to aquatic life, with long-lasting effects.[1][2]

Consequently, this material and its container must be treated as hazardous waste.[3]

Hazard Profile: Quantitative Data
The hazardous nature of 8-Hydroxyquinoline, which informs its stringent disposal requirements,

is quantified by the following toxicological data. This data underscores the potential harm to

personnel and the environment if the substance is improperly handled.
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Metric Value Species Notes

LD50 Oral 1200 mg/kg Rat

Lethal Dose, 50%.

The amount of a

substance that, when

ingested, kills 50% of

a test sample.[4][5]

Acute Toxicity Category 3 (H301) -
GHS Classification:

Toxic if swallowed.[1]

Reproductive Toxicity Category 1B (H360D) -

GHS Classification:

May damage the

unborn child.[1]

Aquatic Toxicity Category 1 (H410) -

GHS Classification:

Very toxic to aquatic

life with long lasting

effects.[1]

Step-by-Step Disposal and Spill Management
Protocol
Adherence to a strict, step-by-step protocol is essential for ensuring safety and regulatory

compliance when handling waste containing 8-Hydroxyquinoline 1-oxide.

Personal Protective Equipment (PPE)
Before handling the chemical in any form (including as waste), personnel must be equipped

with appropriate PPE.

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[6]

Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).[2]

Body Protection: A lab coat or full protective suit should be worn.[6] Contaminated work

clothing should not be allowed out of the workplace.[1]
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Respiratory Protection: For operations that may generate dust, use an approved/certified

dust respirator.[6]

Spill Cleanup and Waste Generation
Accidental spills are a primary source of chemical waste and must be managed immediately

and safely.

Evacuate and Ventilate: For significant spills, evacuate unnecessary personnel from the

area.[7] Ensure the area is well-ventilated.[5]

Prevent Contamination: Do not allow the chemical to enter drains, surface water, or the

sanitary sewer system.[3][8] Cover drains if necessary.[3]

Cleanup Procedure:

For dry spills, avoid generating dust.[2]

Carefully sweep up or vacuum the spilled material and place it into a suitable, labeled

container for disposal.[7][8]

After mechanical pickup, the contaminated surface can be cleaned by spreading water,

which should then be collected and disposed of according to local authority requirements.

[6]

Waste Collection and Containment
Designated Containers: All waste material, including spilled product and contaminated items

(e.g., gloves, wipes), must be placed in designated, sealable containers for disposal.[2][6]

No Mixing: Do not mix 8-Hydroxyquinoline waste with other waste streams.

Original Containers: Whenever possible, leave chemicals in their original containers to avoid

misidentification.

Contaminated Packaging: Handle uncleaned or contaminated containers in the same

manner as the product itself.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.oxfordlabchem.com/msds/(H-04774)%208-HYDROXYQUINOLINE%20(Oxine)%2099%20(Extra%20Pure).pdf
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://pim-resources.coleparmer.com/sds/96715.pdf
https://www.carlroth.com/medias/SDB-2557-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNzEzNzB8YXBwbGljYXRpb24vcGRmfGFEQTVMMmd6TUM4NU1UZ3pOVEE0TWpZM01ETTRMMU5FUWw4eU5UVTNYMGxGWDBWT0xuQmtaZ3wzODY3MzYxYWM5MDg2ZGRlNjE1MTQ2NzI5MWZjMzJiNTA5MjIwODg5ZjRiZmEzNDEyOGQ4MjY2N2U2YTMxM2I1
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.carlroth.com/medias/SDB-2557-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNzEzNzB8YXBwbGljYXRpb24vcGRmfGFEQTVMMmd6TUM4NU1UZ3pOVEE0TWpZM01ETTRMMU5FUWw4eU5UVTNYMGxGWDBWT0xuQmtaZ3wzODY3MzYxYWM5MDg2ZGRlNjE1MTQ2NzI5MWZjMzJiNTA5MjIwODg5ZjRiZmEzNDEyOGQ4MjY2N2U2YTMxM2I1
https://www.fishersci.com/store/msds?partNumber=O261100&productDescription=8-HYDROXYQUINOLIN+CR+ACS+100G&vendorId=VN00033897&countryCode=US&language=en
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.oxfordlabchem.com/msds/(H-04774)%208-HYDROXYQUINOLINE%20(Oxine)%2099%20(Extra%20Pure).pdf
https://www.fishersci.com/store/msds?partNumber=O261100&productDescription=8-HYDROXYQUINOLIN+CR+ACS+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.oxfordlabchem.com/msds/(H-04774)%208-HYDROXYQUINOLINE%20(Oxine)%2099%20(Extra%20Pure).pdf
https://www.carlroth.com/medias/SDB-2557-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNzEzNzB8YXBwbGljYXRpb24vcGRmfGFEQTVMMmd6TUM4NU1UZ3pOVEE0TWpZM01ETTRMMU5FUWw4eU5UVTNYMGxGWDBWT0xuQmtaZ3wzODY3MzYxYWM5MDg2ZGRlNjE1MTQ2NzI5MWZjMzJiNTA5MjIwODg5ZjRiZmEzNDEyOGQ4MjY2N2U2YTMxM2I1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling and Storage
Hazardous Waste Labeling: Clearly label all waste containers with "Hazardous Waste" and

identify the contents (8-Hydroxyquinoline 1-oxide).

Secure Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials like strong oxidizing agents and acids.[5][6] The storage area should

be locked up or otherwise accessible only to authorized personnel.[2]

Final Disposal
Regulatory Compliance: All waste must be disposed of in accordance with federal, state, and

local environmental control regulations.[6]

Licensed Disposal Facility: Dispose of the contents and container at an approved waste

disposal plant.[2][7] Do not attempt to dispose of this chemical through standard municipal

waste or sewer systems.[8]

Disposal Workflow Diagram
The following diagram illustrates the logical steps and decision points for the proper

management and disposal of 8-Hydroxyquinoline 1-oxide waste.
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Preparation & Identification

Waste Collection

Final Disposal Steps

Identify 8-Hydroxyquinoline 1-Oxide Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Spill or Routine Waste?

Contain Spill
Prevent Entry to Drains

Spill

Place Routine Waste in
Designated, Sealed Container

Routine

Clean Up Spill (Avoid Dust)
Collect Residue

Place Spill Residue & Contaminated
Items in Sealed Container

Label Container:
'Hazardous Waste - 8-Hydroxyquinoline 1-Oxide'

Store in Cool, Dry, Ventilated Area
(Store Locked Up)

Arrange for Disposal via
Licensed Waste Management Facility

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 8-Hydroxyquinoline 1-oxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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